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Compound of Interest

Compound Name: 4-(Benzyloxy)benzaldehyde

Cat. No.: B128563

An In-depth Technical Guide to 4-(Benzyloxy)benzaldehyde

Introduction

4-(Benzyloxy)benzaldehyde, an aromatic aldehyde, is a significant compound in the fields of
organic synthesis and medicinal chemistry. Its structure, featuring a benzaldehyde core with a
benzyloxy group at the para position, makes it a versatile intermediate for the synthesis of a
wide range of more complex molecules.[1] This guide provides a comprehensive overview of its
chemical and physical properties, synthesis protocols, applications in research and drug
development, and safety and handling information, tailored for researchers, scientists, and
professionals in drug development.

CAS Number and Nomenclature

The Chemical Abstracts Service (CAS) has assigned the number 4397-53-9 to 4-
(Benzyloxy)benzaldehyde.[2][3][4][5] This compound is also known by several synonyms,
which are listed in the table below.
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Identifier Type Value

CAS Number 4397-53-9

IUPAC Name 4-(Benzyloxy)benzaldehyde
4-(Phenylmethoxy)benzaldehyde, p-

Synonyms (Benzyloxy)benzaldehyde, Benzyl 4-

formylphenyl ether

EINECS Number 224-527-2
BRN 1242385
PubChem ID 78109

Chemical and Physical Properties

4-(Benzyloxy)benzaldehyde is typically an off-white to yellow crystalline powder.[1][2] Its key

chemical and physical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C14H1202 [L1112][41[5116]

Molecular Weight 212.24 g/mol [2][3][5][6]
Off-white to yellow to tan

Appearance ) ) [1112][3]
crystalline powder/solid

Melting Point 71-74 °C (lit) [21[7]

Boiling Point 197-199 °C at 11 mmHg [2]
Insoluble in water; Sparingly

Solubility soluble in Ethyl Acetate; [2]
Slightly soluble in Chloroform

Purity = 95% - 99% (GC) [1][8]

Flash Point 197-199°C/20mm [2]
ZVTWZSXLLMNMQC-

InChl Key [21[7]

UHFFFAOYSA-N

Experimental Protocols: Synthesis

A common and effective method for the synthesis of 4-(Benzyloxy)benzaldehyde is through a

Williamson ether synthesis reaction. This involves the reaction of 4-hydroxybenzaldehyde with

benzyl bromide in the presence of a base.

Detailed Synthesis Protocol

This protocol is based on a literature procedure for the preparation of 4-

(Benzyloxy)benzaldehyde.[9]

Materials:

e 4-hydroxybenzaldehyde (5.0 g, 40.98 mmol)

e Benzyl bromide (5.0 ml, 42.05 mmol)
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e Anhydrous potassium carbonate (20.0 g, 144.27 mmol)

o Ethanol

o Ethyl acetate (EtOAC)

o Diethyl ether (Et20)

e Saturated sodium chloride solution

¢ 5% Sodium hydroxide solution

o Distilled water

e Anhydrous magnesium sulfate

Procedure:

All reactions should be performed under a nitrogen atmosphere.[9]

o Combine 4-hydroxybenzaldehyde, benzyl bromide, and anhydrous potassium carbonate in
ethanol.[9]

o Reflux the mixture for 14 hours.[9]

 After reflux, filter out the potassium carbonate and wash the residue with large volumes of
ethyl acetate.[9]

» Remove the solvent using a rotatory evaporator.[9]

e Dissolve the resulting residue in 50 ml of diethyl ether.[9]

e Wash the diethyl ether solution twice with 50 ml portions of saturated sodium chloride
solution, followed by one portion of 5% sodium hydroxide solution, and finally with distilled
water.[9]

e Dry the diethyl ether solution with anhydrous magnesium sulfate.[9]

e Remove the solvent under reduced pressure.[9]
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o Recrystallize the crude product from ethanol to yield colorless crystals of 4-
(Benzyloxy)benzaldehyde.[9]
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Figure 1: Synthesis Workflow for 4-(Benzyloxy)benzaldehyde
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Figure 1: Synthesis Workflow for 4-(Benzyloxy)benzaldehyde

Applications in Research and Drug Development

4-(Benzyloxy)benzaldehyde is a valuable building block in organic synthesis, primarily serving
as an intermediate in the production of fine chemicals, pharmaceuticals, and agrochemicals.[1]

o Pharmaceutical Intermediates: It is used in the synthesis of estrogen receptor -selective
ligands.[2] It also serves as a precursor for novel chalcone analogs, which are investigated
for various pharmacological activities.[10]

e Anticancer Research: While its isomer, 2-benzyloxybenzaldehyde, is an adenylyl cyclase
activator, 4-benzyloxybenzaldehyde has been noted to have much less potent anticancer
activity against HL-60 cells. Its derivatives, however, are of interest in cancer research. For
instance, derivatives of the related 2-(Benzyloxy)-4-fluorobenzaldehyde are being explored
as inhibitors of aldehyde dehydrogenase (ALDH), a target in cancer therapy.

» Chelating Agents: The compound is used to synthesize ligands such as 4-
benzyloxybenzaldehyde-4-methyl-3-thiosemicarbazone (BBMTSC), a chelating agent for
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metal ions like Cd(I1).[11]

e Flavor and Fragrance Industry: Due to its aromatic properties, it is also employed in the

formulation of flavors and fragrances.[1]
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Figure 2: Role as a Synthetic Intermediate
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Figure 2: Role as a Synthetic Intermediate

Safety and Handling

Proper handling of 4-(Benzyloxy)benzaldehyde is crucial in a laboratory setting. It is classified

as an irritant.[2] The key safety information is summarized below.
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Safety Aspect Details

H315: Causes skin irritation.[12] H319: Causes
GHS Hazard Statements serious eye irritation.[2][12] H335: May cause
respiratory irritation.[2][12]

P261: Avoid breathing dust.[12] P264: Wash
skin thoroughly after handling.[12] P271: Use
only outdoors or in a well-ventilated area.[12]
P280: Wear protective gloves/eye
protection/face protection.[2][12] P302+P352: IF
ON SKIN: Wash with plenty of water.[12]
P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

GHS Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

) ) Safety glasses, protective gloves, and a dust
Personal Protective Equipment (PPE)
mask (e.g., N95) are recommended.

Store in a cool, dry, well-ventilated area in a

tightly sealed container.[2][13] Keep in the dark
Storage Conditions and at room temperature or refrigerated (2-8°C).

[1][2][3] The compound is noted to be air

sensitive.[2]

Non-combustible. Use extinguishing media

Fire Safety ) )
suitable for the surrounding area.[13]
For spills, avoid generating dust.[13] Sweep up
and place in a suitable, closed container for
Spill and Disposal disposal.[13][14] Dispose of contents/container

in accordance with local, regional, national, and

international regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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